
Benchmarking Acid Green 25 against other
anthraquinone-based dyes.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Green 25

Cat. No.: B7798398 Get Quote

Benchmarking Acid Green 25: A Comparative
Guide for Researchers
This guide provides a comprehensive benchmark of Acid Green 25 against other

representative anthraquinone-based dyes. Designed for researchers, scientists, and drug

development professionals, this document offers an objective comparison of performance,

supported by experimental data and detailed protocols, to aid in the selection of appropriate

dyes for various scientific applications.

Overview of Anthraquinone Dyes
Anthraquinone dyes are a significant class of colorants characterized by the anthraquinone

core structure.[1] Their applications are diverse, ranging from textile and industrial dyeing to

advanced use in biological staining and as pharmacophores in drug discovery.[2][3] These

dyes are generally known for their vibrant colors, particularly in the red to blue spectrum, and

exhibit very good light fastness.[1] The introduction of different functional groups, such as

sulfonic acid or amino groups, onto the anthraquinone skeleton modifies their properties, giving

rise to various classes like acid, reactive, and disperse dyes.[2][4]

Acid Green 25 (C.I. 61570) is a water-soluble, synthetic anthraquinone dye that produces a

brilliant blue-light green color.[5] It is widely used for dyeing protein fibers like wool and silk, as

well as polyamides such as nylon.[6] Beyond textiles, its applications extend to biological and

histological staining, cosmetics, and coloring anodized aluminum.[7][8][9]
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Quantitative Performance Comparison
The performance of Acid Green 25 is benchmarked against other common anthraquinone

dyes, including Acid Blue 62 (a synthetic acid dye) and Alizarin (a natural mordant dye), to

provide a comparative perspective.

Table 1: Physicochemical Properties
Property Acid Green 25 Acid Blue 62

Alizarin (Mordant
Red 11)

C.I. Name Acid Green 25 Acid Blue 62 Mordant Red 11

CAS Number 4403-90-1[7] 6370-58-7 72-48-0

Molecular Formula C₂₈H₂₀N₂Na₂O₈S₂[7] C₂₂H₁₇N₂NaO₅S C₁₄H₈O₄

Molecular Weight 622.58 g/mol [7] 444.44 g/mol 240.21 g/mol

Appearance
Dark blue-green

powder[7]
Blue powder

Red-orange crystalline

powder

λmax (in water)
608-612 nm, 640-646

nm[10]
~608 nm, 650 nm

423 nm, 517 nm (in

ethanol)

Solubility Soluble in water[8] Soluble in water

Insoluble in cold

water; soluble in

ethanol, methanol

Table 2: Color Fastness Properties
Color fastness is a critical parameter indicating a dye's resistance to fading or running under

various conditions. The ratings below are based on standardized ISO (International

Organization for Standardization) and AATCC (American Association of Textile Chemists and

Colorists) tests, with higher numbers indicating better performance.
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Fastness Test Acid Green 25
Other
Anthraquinone
Dyes (General)

Azo Dyes (For
Comparison)

Light Fastness (Scale

1-8)
5 - 6[5][6]

Generally Excellent

(6-8)[11]

Varies Significantly (4-

6)[11]

Washing Fastness

(Stain, Scale 1-5)
3 - 4[5][6] Excellent (4-5)[11]

Good to Excellent (4-

5)[11]

Rubbing Fastness

(Dry, Scale 1-5)
5[6]

Good to Excellent (4-

5)

Good to Excellent (4-

5)

Perspiration Fastness

(Stain, Scale 1-5)
3 - 4[5]

Good to Excellent (4-

5)

Good to Excellent (4-

5)

Applications in Research and Development
While traditionally used in textiles, the stable and planar structure of anthraquinones makes

them valuable in scientific research.
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Application Area Acid Green 25
Other Anthraquinone
Derivatives

Biological Staining

Used as a staining agent in

histology, cytology, and

microbiology for visualizing

cellular structures.[7][8]

DAPI (though not an

anthraquinone, used for

comparison), Alizarin Red S for

calcium detection.

Drug Development

Limited direct use, but its core

structure is a key

pharmacophore.

The anthraquinone scaffold is

central to many anticancer

agents (e.g., Doxorubicin,

Mitoxantrone) that act by

intercalating DNA and

inhibiting topoisomerase II.[12]

[13]

Environmental Monitoring

Employed as a tracer dye to

study water flow and

contamination in aquatic

systems.[7]

Used in studies on the

photocatalytic degradation of

pollutants.[14]

Material Science
Coloring of polymers and

anodized aluminum.[9]

Development of dyes for liquid-

crystal displays and advanced

functional materials.[15]

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results. The following are

standard protocols for key performance assessments of dyes.

Protocol 1: Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
This method is used to separate and quantify the main dye component from impurities and by-

products.

Objective: To determine the purity of a commercial anthraquinone dye sample.
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Instrumentation: A reverse-phase high-performance liquid chromatography (RP-HPLC)

system with a photodiode array (PDA) detector.[16]

Methodology:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: 0.1 M Ammonium Acetate in water.[17]

Mobile Phase B: Acetonitrile.[17]

Gradient Elution: A typical gradient would start at 95% A / 5% B, ramping to 100% B over

30-40 minutes to elute compounds with increasing hydrophobicity.

Flow Rate: 1.0 mL/min.

Detection: PDA detector monitoring a range of wavelengths (e.g., 200-700 nm) to capture

the absorbance spectra of all separated components.

Sample Preparation: Dissolve a precisely weighed amount of the dye in the initial mobile

phase composition or a suitable solvent (e.g., water/methanol) to a known concentration

(e.g., 100 µg/mL). Filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis: Purity is calculated based on the area percentage of the main dye peak

relative to the total area of all peaks detected at the dye's λmax.

Protocol 2: Color Fastness to Light (Adapted from ISO
105-B02)
This protocol assesses the resistance of the dye on a substrate to fading when exposed to an

artificial light source simulating natural daylight.[18]

Objective: To evaluate the lightfastness of a dyed material.

Apparatus: Xenon arc lamp apparatus with controlled humidity and temperature.[18]

Methodology:
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Sample Preparation: Dye a standard textile substrate (e.g., wool, polyamide) according to

a standardized dyeing procedure.

Blue Wool Standards: Use a set of eight standardized blue wool references with known,

graded lightfastness (1 = very low, 8 = very high).

Exposure: Mount the dyed specimen and the blue wool standards in the xenon arc

apparatus. Cover a portion of each sample to serve as an unexposed control.

Procedure: Expose the samples to the xenon arc light under controlled conditions (e.g.,

temperature, humidity). The exposure is continued until a specified level of fading is

observed on the sample or one of the blue wool standards.[18]

Assessment: The lightfastness rating is determined by comparing the change in color of the

exposed portion of the test specimen with the change in color of the simultaneously exposed

blue wool standards.[18]

Visualized Workflows and Pathways
Diagrams created using Graphviz provide clear visual representations of complex processes

and relationships relevant to the study of anthraquinone dyes.
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Caption: General workflow for the synthesis, purification, and analysis of an anthraquinone dye.
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Caption: Simplified signaling pathway for anthraquinone-based anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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